2-[(5-benzyl-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-yl)sulfanyl]-N-(pyrimidin-2-yl)acetamide

• IUPAC Name: 2-[(5-benzyl-4,6-dioxo-1H-pyrimidin-2-yl)sulfanyl]-N-pyrimidin-2-ylacetamide
• InChI: InChI=1S/C17H15N5O3S/c23-13(20-16-18-7-4-8-19-16)10-26-17-21-14(24)12(15(25)22-17)9-11-5-2-1-3-6-11/h1-8,12H,9-10H2,(H,18,19,20,23)(H,21,22,24,25)
• InChI Key: HOQWSYGVULWHCE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2C(=O)NC(=NC2=O)SCC(=O)NC3=NC=CC=N3
• Molecular Formula: C17H15N5O3S
• DSSTOX Substance ID: DTXSID20387547
• Molecular Weight: 369.4 g/mol
• CAS No.: 6334-84-5

Description

2-[(5-Benzyl-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-yl)sulfanyl]-N-(pyrimidin-2-yl)acetamide is a synthetic pyrimidine derivative offered for research applications. Compounds featuring the dihydropyrimidine-2,4,6-trione (dioxotetrahydropyrimidine) scaffold and sulfanylacetamide linkages are of significant interest in medicinal chemistry and chemical biology. Related pyrimidine-based structures have been documented in scientific literature for their diverse biological activities, which include serving as key intermediates in the development of potential therapeutic agents . The specific structural motifs present in this molecule—including the benzyl group at the 5-position, the thioether-linked acetamide chain, and the terminal pyrimidine carboxamide—make it a valuable building block for constructing more complex molecules or for use in structure-activity relationship (SAR) studies. Researchers can utilize this compound in the synthesis of novel heterocyclic compounds, as a potential enzyme inhibitor scaffold, or in the exploration of new chemical entities for various biochemical applications. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(5-benzyl-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-yl)sulfanyl]-N-(pyrimidin-2-yl)acetamide typically involves multiple steps. One common method includes the reaction of 5-benzyl-4,6-dioxo-1,4,5,6-tetrahydropyrimidine-2-thiol with N-(pyrimidin-2-yl)acetamide under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and a solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The mixture is then heated to facilitate the reaction, followed by purification steps such as recrystallization or chromatography to obtain the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, optimizing reaction conditions such as temperature, pressure, and solvent choice is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

2-[(5-benzyl-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-yl)sulfanyl]-N-(pyrimidin-2-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), potentially reducing the carbonyl groups to alcohols.

Substitution: Nucleophilic substitution reactions can occur, especially at the benzyl or pyrimidinyl groups, using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Alkyl halides, acyl chlorides

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce alcohols.

Scientific Research Applications

The compound 2-[(5-benzyl-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-yl)sulfanyl]-N-(pyrimidin-2-yl)acetamide has garnered attention in various scientific fields due to its potential applications in medicinal chemistry, particularly in drug development and therapeutic interventions. This article explores its applications, supported by data tables and case studies.

Structural Representation

The compound features a tetrahydropyrimidine core with a pyrimidine substituent and a sulfenamide linkage, which contributes to its biological activity.

Anticancer Activity

Recent studies have indicated that compounds with similar structures to 2-[(5-benzyl-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-yl)sulfanyl]-N-(pyrimidin-2-yl)acetamide exhibit significant anticancer properties. For instance:

• Mechanism of Action : These compounds may inhibit key enzymes involved in cancer cell proliferation and induce apoptosis in malignant cells.

Antimicrobial Properties

Research has shown that derivatives of this compound possess antimicrobial activity against various pathogens:

• Case Study : A derivative demonstrated efficacy against both Gram-positive and Gram-negative bacteria. The mechanism is believed to involve disruption of bacterial cell wall synthesis.

Neurological Applications

The compound's ability to interact with neurotransmitter systems suggests potential applications in treating neurological disorders:

• VMAT2 Inhibition : Similar compounds have been studied for their ability to inhibit the vesicular monoamine transporter 2 (VMAT2), which could lead to therapeutic strategies for conditions like Parkinson's disease and depression.

Table 1: Biological Activities of Related Compounds

Compound Name	Activity Type	Target Enzyme/Pathway	Reference
Compound A	Anticancer	DNA Topoisomerase
Compound B	Antimicrobial	Cell Wall Synthesis
Compound C	Neurological	VMAT2

Case Study 1: Anticancer Efficacy

A study published in the Journal of Medicinal Chemistry evaluated a series of tetrahydropyrimidine derivatives for their anticancer activity. The results showed that certain modifications led to improved potency against breast cancer cell lines.

Case Study 2: Antimicrobial Activity

In a clinical trial reported in Antimicrobial Agents and Chemotherapy, a derivative of the compound was tested against Staphylococcus aureus and exhibited significant bactericidal activity.

Mechanism of Action

The mechanism of action of 2-[(5-benzyl-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-yl)sulfanyl]-N-(pyrimidin-2-yl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, inhibiting or activating their functions. This interaction can lead to various biological effects, such as cell growth inhibition or apoptosis induction. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Variations and Electronic Properties

The target compound distinguishes itself through its 5-benzyl-4,6-dioxo-tetrahydropyrimidine core, which contrasts with related structures. Key analogs include:

Compound Name	Pyrimidine Substituents	Acetamide Substituent	Dihedral Angle (°)	C–S Bond Length (Å)
2-[(4,6-Diaminopyrimidin-2-yl)sulfanyl]-N-(4-chlorophenyl)acetamide	4,6-Diamino	4-Chlorophenyl	42.25	1.759 (Csp²–S)
2-(4,6-Dimethylpyrimidin-2-ylsulfanyl)-N-phenylacetamide	4,6-Dimethyl	Phenyl	91.9	1.759 (Csp²–S)
2-(4,6-Dimethylpyrimidin-2-ylsulfanyl)-N-(4-methylpyridin-2-yl)acetamide	4,6-Dimethyl	4-Methylpyridin-2-yl	2.4	1.759 (Csp²–S)
Target Compound	5-Benzyl-4,6-dioxo-tetrahydropyrimidine	Pyrimidin-2-yl	Not reported	Not reported

• Conformational Flexibility : Dihedral angles between aromatic rings (e.g., 2.4° in vs. 91.9° in ) influence molecular planarity and solvent accessibility. The pyrimidin-2-yl group in the target compound may promote π-π stacking interactions absent in phenyl-substituted analogs .
• Bond Lengths : The shorter Csp²–S bond (1.759 Å in ) compared to Csp³–S (1.795 Å) reflects resonance stabilization, a feature likely conserved in the target compound.

Crystallographic and Hydrogen-Bonding Features

Crystallographic data for analogs reveal key packing motifs:

• Hydrogen-Bonded Dimers : Centrosymmetric dimers via N–H⋯N interactions stabilize crystal structures (e.g., ).
• Intramolecular Interactions : C–H⋯O bonds in and enforce planar conformations, critical for molecular rigidity.

Biological Activity

The compound 2-[(5-benzyl-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-yl)sulfanyl]-N-(pyrimidin-2-yl)acetamide is a novel chemical entity that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and therapeutic applications based on existing research.

Chemical Structure

The chemical structure of the compound can be described as follows:

• Core Structure : The compound features a tetrahydropyrimidine ring substituted with a benzyl group and a sulfanyl group.
• Functional Groups : It contains an acetamide moiety and a pyrimidine ring, which are crucial for its biological activity.

Biological Activities

Research indicates that compounds with similar structural motifs exhibit a range of biological activities. Below are the key findings related to the biological activity of the compound:

Anticancer Activity

Compounds containing oxadiazole derivatives have shown significant anticancer properties. For instance:

• In vitro Studies : Studies have demonstrated that related compounds inhibit cancer cell lines such as MCF-7 (breast cancer) and HCT-116 (colon cancer) with IC50 values significantly lower than standard chemotherapy agents like 5-Fluorouracil and Doxorubicin .

Compound	Cell Line	IC50 (µM)	Reference
2	MCF-7	24.74
3a	HCT-116	2.52
3b	HepG2	1.4

Antimicrobial Activity

The compound's structural characteristics suggest potential antimicrobial properties:

• Inhibition of Bacterial Growth : Similar compounds have shown effectiveness against Escherichia coli and Staphylococcus aureus, indicating potential for development as antibacterial agents .

Enzyme Inhibition

The compound may act as an inhibitor for various enzymes:

• Dipeptidyl Peptidase-IV (DPP-IV) : Compounds structurally related to this compound have been identified as DPP-IV inhibitors, which are beneficial in managing Type 2 diabetes due to their role in glucose metabolism .

Case Studies

Several studies highlight the efficacy of similar compounds in clinical settings:

• A study demonstrated that a derivative with a similar structure exhibited a TGI (tumor growth inhibition) score of 64.59% when combined with traditional chemotherapy agents, indicating potential for synergistic effects in cancer treatment .

Q & A

Basic Research Question

• HPLC : Use a C18 column (acetonitrile:water gradient) to quantify impurities (<0.5% threshold) .
• Elemental Analysis : Match calculated vs. observed C/H/N/S percentages (±0.3% tolerance) .
• Melting Point : Sharp range (e.g., 210–212°C) indicates crystallinity and purity .

Troubleshooting : Broad melting ranges suggest recrystallization in ethyl acetate:hexane (1:3) .

How to design derivatives for enhanced bioactivity?

Advanced Research Question
Derivatization strategies include:

• Bioisosteric Replacement : Substitute pyrimidinyl with triazine to modulate lipophilicity .
• Prodrug Design : Introduce hydrolyzable groups (e.g., esters) to improve solubility .
• SAR Libraries : Synthesize 10–20 analogs with systematic substituent variations (e.g., halogens, alkyl chains) .

Validation : Screen derivatives against enzyme panels and compare with lead compound .